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Compound of Interest

Compound Name: 3-Formylbenzenesulfonyl chloride

Cat. No.: B3143692 Get Quote

In-depth Technical Guide to 3-
Formylbenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and potential applications of 3-Formylbenzenesulfonyl chloride, a key intermediate in the

synthesis of various pharmaceutical compounds.

Physical Properties
Precise experimental data for the melting and boiling points of 3-Formylbenzenesulfonyl
chloride (CAS No. 53460-88-1) is not readily available in published literature. However, based

on its structural analogue, 2-formylbenzenesulfonyl chloride, the following properties can be

predicted:

Physical Property Predicted Value

Melting Point Data not available

Boiling Point Approximately 333.9°C at 760 mmHg

It is important to note that these are predicted values and should be confirmed through

experimental determination.
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Experimental Protocols
Determination of Melting Point
The melting point of a solid compound such as 3-Formylbenzenesulfonyl chloride can be

determined using the capillary method, which is a standard technique recognized by

pharmacopeias.[1]

Methodology:

Sample Preparation: A small amount of the dry, powdered sample is packed into a thin-

walled capillary tube.[2]

Apparatus Setup: The capillary tube is placed in a heating apparatus, such as a Mel-Temp

apparatus or a Thiele tube, adjacent to a calibrated thermometer.[3][4]

Heating: The sample is heated at a controlled, slow rate, typically around 2°C per minute, to

ensure thermal equilibrium.[3][4]

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting range. A sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound.

[3]

Sample Preparation Measurement Result
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Diagram 1: Experimental workflow for melting point determination.

Determination of Boiling Point
For a liquid compound, the boiling point can be determined using several methods, including

the Thiele tube method or by distillation.[5][6]
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Methodology (Thiele Tube):

Sample Preparation: A small volume of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is inverted and placed inside.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[5]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.[5]

Observation: As the sample heats, a stream of bubbles will emerge from the inverted

capillary tube. The heating is then stopped. The temperature at which the liquid is drawn

back into the capillary tube upon cooling is recorded as the boiling point.[5][7]

Sample Preparation Measurement in Thiele Tube Result

Fill Test Tube Invert Capillary Attach to ThermometerAssemble Heat Side Arm Observe Bubble Stream Cool and Observe Re-entry Record Boiling Point Boiling Point
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Diagram 2: Experimental workflow for boiling point determination using a Thiele tube.

Synthesis and Applications
3-Formylbenzenesulfonyl chloride is a valuable synthetic building block in the

pharmaceutical industry. A key synthetic route involves the conversion of the corresponding

benzaldehyde to an aldehyde bisulfite adduct, followed by a two-stage reaction with

chlorosulfonic acid in the presence of sodium sulfate.

This intermediate is notably used in the synthesis of Belinostat, an anticancer drug, and

Sildenafil, a drug used to treat erectile dysfunction. The reactivity of the sulfonyl chloride group

allows for the formation of sulfonamides, which are common moieties in biologically active

molecules.
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While 3-Formylbenzenesulfonyl chloride itself is not known to have a direct biological

signaling role, its importance lies in its ability to serve as a precursor to compounds that

modulate specific biological pathways. For instance, Belinostat is a histone deacetylase

(HDAC) inhibitor, and its mechanism of action involves the alteration of chromatin structure and

gene expression, leading to cell cycle arrest and apoptosis in cancer cells.

Synthesis

Application Biological Pathway Modulation

3-Formylbenzaldehyde Aldehyde Bisulfite Adduct
NaHSO3

3-Formylbenzenesulfonyl
Chloride
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Diagram 3: Synthesis of 3-Formylbenzenesulfonyl chloride and its application in drug
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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